Cas no 2229543-89-7 (4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol
• CAS No: 2229543-89-7
• MF: C₁₁H₁₆BrN₃O
• MW: 286.168241500854
• CID: 6228920
• PubChem ID: 165683394
• Update Time: 2025-06-09

4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol
• 2229543-89-7
• EN300-2004327

• Inchi： 1S/C11H16BrN3O/c12-8-5-14-10(15-6-8)11(7-13)3-1-9(16)2-4-11/h5-6,9,16H,1-4,7,13H2
• InChI Key： KWIDXIWQFINAEY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CN)CCC(CC2)O)=NC=1

Computed Properties

• Exact Mass: 285.04767g/mol
• Monoisotopic Mass: 285.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72Ų

Additional information on 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol

Introduction to 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol (CAS No: 2229543-89-7)

4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229543-89-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane backbone linked to an aminomethyl group and a 5-bromopyrimidine moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both nitrogen-containing heterocycles and functional groups makes it a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol combines the versatility of the cyclohexane ring with the bioisosteric properties of pyrimidine derivatives. The aminomethyl group introduces a nucleophilic site, which can participate in various chemical reactions such as condensation, alkylation, or coupling reactions, while the 5-bromopyrimidin-2-yl moiety provides a handle for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in interest in molecules that incorporate both cyclohexane and pyrimidine motifs due to their demonstrated efficacy in modulating various biological pathways. For instance, derivatives of cyclohexanone have been explored for their potential in anti-inflammatory and analgesic applications, while pyrimidine-based compounds are widely recognized for their roles in antiviral, anticancer, and antimicrobial therapies. The combination of these structural elements in 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol suggests that it may exhibit multifaceted biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The aminomethyl group can be readily transformed into amides, esters, or ureas, while the 5-bromopyrimidin-2-yl moiety can undergo palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups. Such transformations are pivotal in medicinal chemistry for generating libraries of compounds with tailored biological properties. For example, recent studies have demonstrated that pyrimidine derivatives can serve as inhibitors of kinases and other enzymes involved in cancer progression.

The pharmaceutical industry has increasingly leveraged computational methods and high-throughput screening to identify promising candidates for drug development. In this context, 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol represents an intriguing starting point for virtual screening campaigns. Its unique structural features may enable it to interact with biological targets in novel ways, potentially leading to the discovery of drugs with improved efficacy and reduced side effects.

Furthermore, the compound's solubility and stability are critical factors that influence its suitability for further investigation. Preliminary studies suggest that 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol exhibits reasonable solubility in common organic solvents, which is advantageous for synthetic chemistry and biophysical studies. Additionally, its stability under various conditions would be essential for its use in long-term experiments and clinical trials.

The synthesis of 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol involves several key steps that highlight its synthetic accessibility. The introduction of the aminomethyl group can be achieved through nucleophilic addition to an aldehyde or ketone derivative, while the attachment of the 5-bromopyrimidin-2-yl moiety typically requires a palladium-catalyzed coupling reaction between a halogenated pyrimidine and a suitable organic substrate. These synthetic strategies are well-established in organic chemistry and can be adapted to produce analogs of this compound with modified properties.

Recent advancements in synthetic methodologies have also enabled the preparation of complex molecules with high precision and yield. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved reproducibility. These innovations are particularly relevant for exploring derivatives of 4-(aminomethyl)-4-(5-bromopyrimidin-2-yl)cyclohexan-1-ol, as they allow for rapid iteration and optimization of synthetic routes.

In conclusion, 4-(aminomethyl)-4-(5-bromopyrimidin-2-y lcyclohexan -1 -ol (CAS No: 2229543 -89 -7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for designing novel therapeutic agents. As our understanding of biological pathways continues to expand, this molecule represents an exciting opportunity for further exploration in drug discovery and development.